Cas no 2137838-56-1 (5-(2,5-dichlorophenyl)-1-(propan-2-yl)-1H-imidazole)

• Product Name: 5-(2,5-dichlorophenyl)-1-(propan-2-yl)-1H-imidazole
• CAS No: 2137838-56-1
• MF: C₁₂H₁₂Cl₂N₂
• MW: 255.143080711365
• CID: 5958164
• PubChem ID: 165473522
• Update Time: 2025-10-25

5-(2,5-dichlorophenyl)-1-(propan-2-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-dichlorophenyl)-1-(propan-2-yl)-1H-imidazole
• EN300-1086407
• 2137838-56-1

• Inchi： 1S/C12H12Cl2N2/c1-8(2)16-7-15-6-12(16)10-5-9(13)3-4-11(10)14/h3-8H,1-2H3
• InChI Key： UKRMAQMHDUXPIT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1=CN=CN1C(C)C)Cl

Computed Properties

• Exact Mass: 254.0377538g/mol
• Monoisotopic Mass: 254.0377538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-(2,5-dichlorophenyl)-1-(propan-2-yl)-1H-imidazole

5-(2,5-Dichlorophenyl)-1-(Propan-2-yl)-1H-Imidazole: A Comprehensive Overview

The compound 5-(2,5-dichlorophenyl)-1-(propan-2-yl)-1H-imidazole, identified by the CAS number 2137838-56-1, is a notable organic compound with significant applications in various fields. This molecule belongs to the class of imidazoles, which are five-membered heterocyclic compounds containing two nitrogen atoms. The presence of a 2,5-dichlorophenyl group and a propan-2-yl substituent imparts unique chemical properties to this compound, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of this compound in the field of pharmacology. Researchers have explored its role as a ligand in metalloenzyme inhibition, particularly in the context of catalytic processes. The dichlorophenyl group is known to enhance the molecule's ability to interact with metal centers, making it a promising candidate for drug development. Additionally, the propan-2-yl substituent contributes to the compound's lipophilicity, which is crucial for its bioavailability and permeability across cellular membranes.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of transition metal catalysts has been shown to significantly improve the yield and purity of the product. Recent advancements in catalytic methodologies have further optimized these reactions, reducing production costs and environmental impact.

The structural integrity of 5-(2,5-dichlorophenyl)-1-(propan-2-yl)-1H-imidazole is influenced by its substituents. The dichlorophenyl group introduces electron-withdrawing effects, which stabilize the imidazole ring and enhance its reactivity. This makes the compound highly effective in various chemical transformations, including cross-coupling reactions and enantioselective syntheses.

Beyond pharmacology, this compound has found applications in materials science. Its ability to coordinate with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and stability, making them ideal for gas storage and separation technologies.

In conclusion, 5-(2,5-dichlorophenyl)-1-(propan-2-yl)-1H-imidazole, with its unique structure and versatile properties, continues to be a focal point in contemporary chemical research. Its potential applications span across drug discovery, catalysis, and materials science, underscoring its importance as a valuable chemical entity.